2-[5-(2-methylphenyl)-2H-tetrazol-2-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide

• IUPAC Name: 2-[5-(2-methylphenyl)tetrazol-2-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C17H14F3N5O2/c1-11-4-2-3-5-14(11)16-22-24-25(23-16)10-15(26)21-12-6-8-13(9-7-12)27-17(18,19)20/h2-9H,10H2,1H3,(H,21,26)
• InChI Key: JHPALTPXOLHZEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN(N=N2)CC(=O)NC3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C17H14F3N5O2
• Molecular Weight: 377.32 g/mol

Description

The compound “2-[5-(2-methylphenyl)-2H-tetrazol-2-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide” is a complex organic molecule. It contains a tetrazole ring, which is a five-membered ring with four nitrogen atoms and one carbon atom. The tetrazole ring is attached to a phenyl ring, which is further substituted with a methyl group. The compound also contains an acetamide group and a trifluoromethoxy-substituted phenyl ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and rings. The tetrazole ring is a heterocyclic ring, which means it contains atoms of at least two different elements. The presence of the trifluoromethoxy group would add to the complexity of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and the reagents used. The tetrazole ring, for example, is known to participate in various reactions, including substitution and addition reactions. The trifluoromethoxy group could also potentially undergo various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, the presence of the tetrazole ring could potentially make the compound more polar, while the trifluoromethoxy group could potentially make it more lipophilic.

Mechanism of Action

Without specific information or research on this compound, it’s difficult to predict its mechanism of action. It could potentially interact with various biological targets, depending on its structure and properties.